Cas no 1261573-08-3 (2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261573-08-3
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 4987608
• Update Time: 2025-10-28

2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO/c13-11-10(5-2-6-17-11)8-3-1-4-9(7-8)18-12(14,15)16/h1-7H
• InChI Key： HWZOHJQIGLBLTP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261573-08-3)

2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261573-08-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and pyridine moieties, has been investigated for its potential applications in drug discovery and development, particularly in the modulation of biological targets such as ion channels and enzymes. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, making it a compound of interest for researchers in medicinal chemistry.

The synthesis of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine has been optimized in recent years to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to achieve efficient production. These methodological advancements have facilitated the compound's availability for further biological evaluation, enabling researchers to explore its interactions with various biomolecular targets.

Pharmacological studies have revealed that 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine exhibits notable activity as a modulator of certain neurotransmitter receptors, including GABA_A and nicotinic acetylcholine receptors. Its ability to influence these receptors suggests potential applications in the treatment of neurological disorders such as epilepsy, anxiety, and chronic pain. Recent in vitro and in vivo studies have demonstrated its efficacy in animal models, highlighting its promise as a lead compound for further drug development. However, challenges related to its pharmacokinetic properties, such as metabolic stability and bioavailability, remain areas of active investigation.

In addition to its neurological applications, 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine has been studied for its potential anti-inflammatory and anticancer properties. Preliminary data indicate that the compound may inhibit key signaling pathways involved in inflammation and tumor progression, such as the NF-κB and MAPK pathways. These findings have spurred interest in its use as a scaffold for designing novel therapeutics targeting chronic inflammatory diseases and certain cancers. Collaborative efforts between academic and industrial researchers are underway to optimize its structure-activity relationships and enhance its therapeutic index.

Despite its promising attributes, the clinical translation of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine faces several hurdles. Issues such as off-target effects, toxicity profiles, and formulation challenges must be addressed to ensure its viability as a drug candidate. Recent publications have emphasized the need for comprehensive toxicological studies and the development of targeted delivery systems to mitigate these concerns. Furthermore, computational modeling and structure-based drug design are being leveraged to refine the compound's specificity and efficacy.

In conclusion, 2-Chloro-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261573-08-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications underscore its significance as a subject of ongoing investigation. Future research will likely focus on overcoming existing limitations and advancing its development toward clinical trials, paving the way for new treatments in neurology, oncology, and beyond. The continued exploration of this compound highlights the dynamic interplay between chemical innovation and biomedical discovery.